Silver diethyldithiocarbamate

Specification

• CAS No.: 1470-61-7
• Molecular Formula: C5H10AgNS2
• Molecular Weight: 256.1 g/mol
• IUPAC Name: silver;N,N-diethylcarbamodithioate
• Standard InChI: InChI=1S/C5H11NS2.Ag/c1-3-6(4-2)5(7)8;/h3-4H2,1-2H3,(H,7,8);/q;+1/p-1
• Standard InChI Key: NSVHDIYWJVLAGH-UHFFFAOYSA-M
• SMILES: CCN(CC)C(=S)[S-].[Ag+]
• Canonical SMILES: CCN(CC)C(=S)[S-].[Ag+]

Introduction

Chemical Structure and Properties

Physical and Chemical Characteristics

Silver diethyldithiocarbamate possesses several distinctive physical and chemical properties that influence its applications and handling requirements. The table below summarizes these key characteristics:

Property	Value/Description
Melting point	172-175°C
Bulk density	340 kg/m³
Recommended storage temperature	2-8°C
Solubility	Soluble in pyridine, insoluble in water
Physical form	Powder/Solid
Color	White to khaki
pH	5.0-6.5 (H₂O suspension)
Sensitivity	Light sensitive
Hydrolytic sensitivity	No reaction with water under neutral conditions
These properties necessitate specific storage conditions, particularly protection from light and maintaining cool temperatures to preserve the compound's integrity.

Synthesis and Preparation

The preparation of silver diethyldithiocarbamate follows a straightforward precipitation reaction. The compound can be synthesized by mixing a solution of sodium diethyldithiocarbamate with a solution of silver nitrate. This reaction results in the immediate formation of a precipitate, which can be isolated through filtration. The collected solid should be thoroughly rinsed with hot water to remove any residual acid salt contaminants present in the mixture.
For purification purposes, the compound can be recrystallized from pyridine or carbon dioxide. Due to its sensitivity to light, the purified product should be stored in a desiccator in a cool, dark location to maintain its stability and prevent degradation.

Advanced Synthesis Methods

Research has expanded beyond the basic synthesis to explore more complex chemical reactions involving silver diethyldithiocarbamate. A notable example is the reaction of diethyldithiocarbamate with silver(I) in the presence of hydrogen peroxide, which yields the dinuclear complex [Ag₂(Et₂NCS₂)₂(OH)₂]²⁺ in solution. This complex can be precipitated as Ag₂(Et₂NCS₂)₂(OH)₂₂, demonstrating the potential for creating higher-order silver compounds from the basic dithiocarbamate structure.

Analytical Applications

Silver diethyldithiocarbamate has found extensive use in analytical chemistry, with its most significant application being the colorimetric determination of arsenic in various matrices.

Determination of Arsenic Concentration

The compound's unique properties make it particularly valuable for quantifying arsenic in water and other samples. The method involves a series of chemical reactions that ultimately produce a color change that can be measured spectrophotometrically.
The procedure begins with the transfer of arsenic ions to an arsine generating flask, where they are diluted with water. A mixture of sulfuric acid, potassium iodide solution, and stannous chloride dihydrate in concentrated hydrochloric acid is then added. Lead acetate wool serves as a scrubber, and a solution of silver diethyldithiocarbamate in pyridine acts as the absorber solution. When granulated zinc is added to the flask, it generates hydrogen in the acidic environment, which carries arsine through the apparatus.
The critical reaction occurs when arsine interacts with the silver diethyldithiocarbamate solution, forming red-colored products that absorb light at 535 nm. The concentration of arsenic can then be calculated using Beer's Law through ultraviolet-visible spectroscopy.
The red coloration likely results from one of two products:

• Arsenic substituting silver in the diethyldithiocarbamate structure, forming a coordination compound with three diethyldithiocarbamate ligands bound to an arsenic atom

• A product resulting from the reduction of silver diethyldithiocarbamate

Comparative Advantages in Arsenic Detection

Research has demonstrated that the silver diethyldithiocarbamate method for arsenic determination offers several advantages over alternative techniques. When compared to the heteropoly blue method, it excels in both analysis time and ease of manipulation. Furthermore, it surpasses both the Gutzeit and heteropoly blue methods in terms of precision and accuracy.
The procedure shows remarkable versatility, being applicable to measuring arsenic in concentrations relevant to public health monitoring in various water sources, including raw river waters, finished water, and domestic sewage. Importantly, its performance remains consistent despite wide variations in the mineral and organic content of samples, making it a robust analytical tool for environmental monitoring.

Other Analytical Applications

Beyond arsenic detection, silver diethyldithiocarbamate serves several other analytical functions:

• Detection of antimony, arsine, and stibine through spectrophotometric methods

• Development of ion-selective electrodes for nitrate ion detection

• Quantification of copper in biological materials using electron spin resonance (ESR) techniques

Biological and Material Science Applications

The utility of silver diethyldithiocarbamate extends beyond traditional analytical chemistry into biological research and materials science.

Enzymatic Inhibition Studies

In biochemical research, silver diethyldithiocarbamate functions as an inhibitor of several important enzymes, including:

• Superoxide dismutase

• Ascorbate oxidase

• Other oxidative enzymes
  This inhibitory activity makes it valuable for studying enzyme kinetics and mechanisms in biochemical research.

Copper Chelation

The compound acts as an effective copper chelator, enabling it to bind copper ions in biological systems. This property has applications in both analytical chemistry and potentially in therapeutic contexts where metal chelation is desired.

Materials Science Applications

In materials science, silver diethyldithiocarbamate clusters play a role in the deposition of acanthite (Ag₂S) thin films. These thin films have applications in photoelectrochemical systems, demonstrating how this analytical reagent also contributes to the development of advanced materials with specific physical properties.

Research Advancements and Future Directions

Recent research continues to expand the applications of silver diethyldithiocarbamate. The compound's role in developing ion-selective electrodes represents an evolution from traditional colorimetric methods to more sophisticated electrochemical sensing platforms. Similarly, its application in producing acanthite thin films demonstrates how this analytical reagent is finding new purposes in materials science and photoelectrochemical applications.
The synthesis of silver(III) diethyldithiocarbamate complexes through reactions with hydrogen peroxide opens avenues for exploring higher oxidation states of silver in coordination chemistry. These advanced complexes may offer new catalytic or analytical properties that extend beyond the traditional applications of the simple silver(I) salt.